Cas no 1024144-61-3 (4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene)

4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene is a specialized sulfonamide derivative featuring a chloro-nitrobenzene core linked to a 2-pyridylpiperazine moiety via a sulfonyl bridge. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for designing biologically active molecules. The presence of the electron-withdrawing nitro and chloro groups, combined with the sulfonamide functionality, enhances reactivity and binding affinity in target interactions. The 2-pyridylpiperazine group further contributes to solubility and potential receptor modulation. Its structural complexity makes it a valuable intermediate for synthesizing novel compounds with applications in drug discovery, particularly in the development of enzyme inhibitors or receptor ligands.
4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene structure
1024144-61-3 structure
Product Name:4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene
CAS No:1024144-61-3
MF:C15H15ClN4O4S
MW:382.822000741959
MDL:MFCD03839790
CID:5015217
Update Time:2026-02-27

4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-2-NITRO-1-((4-(2-PYRIDYL)PIPERAZINYL)SULFONYL)BENZENE
    • 1-(4-chloro-2-nitrobenzenesulfonyl)-4-(pyridin-2-yl)piperazine
    • 4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene
    • MDL: MFCD03839790
    • Inchi: 1S/C15H15ClN4O4S/c16-12-4-5-14(13(11-12)20(21)22)25(23,24)19-9-7-18(8-10-19)15-3-1-2-6-17-15/h1-6,11H,7-10H2
    • InChI Key: KKPKILYKEVXCNR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])S(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 571
  • XLogP3: 2.4
  • Topological Polar Surface Area: 108

4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB164338-1 g
4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene
1024144-61-3
1g
€211.30 2023-05-08
abcr
AB164338-5 g
4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene
1024144-61-3
5g
€377.50 2023-05-08
abcr
AB164338-10 g
4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene
1024144-61-3
10g
€482.50 2023-05-08
Key Organics Ltd
MS-10441-1MG
1-(4-chloro-2-nitrobenzenesulfonyl)-4-(pyridin-2-yl)piperazine
1024144-61-3 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
MS-10441-5MG
1-(4-chloro-2-nitrobenzenesulfonyl)-4-(pyridin-2-yl)piperazine
1024144-61-3 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
MS-10441-10MG
1-(4-chloro-2-nitrobenzenesulfonyl)-4-(pyridin-2-yl)piperazine
1024144-61-3 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
MS-10441-20MG
1-(4-chloro-2-nitrobenzenesulfonyl)-4-(pyridin-2-yl)piperazine
1024144-61-3 >90%
20mg
£76.00 2023-04-19
Key Organics Ltd
MS-10441-50MG
1-(4-chloro-2-nitrobenzenesulfonyl)-4-(pyridin-2-yl)piperazine
1024144-61-3 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
MS-10441-100MG
1-(4-chloro-2-nitrobenzenesulfonyl)-4-(pyridin-2-yl)piperazine
1024144-61-3 >90%
100mg
£146.00 2025-02-09
abcr
AB164338-1g
4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene; .
1024144-61-3
1g
€211.30 2024-06-10

4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene Related Literature

Additional information on 4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene

Comprehensive Overview of 4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene (CAS No. 1024144-61-3)

4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene (CAS No. 1024144-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a chloronitrobenzene core with a piperazinylsulfonyl moiety linked to a pyridyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 1024144-61-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific literature. Its sulfonamide and nitro functional groups contribute to its reactivity, enabling derivatization for diverse applications. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine. The integration of a pyridine ring further enhances its binding affinity to biological targets, a feature often explored in structure-activity relationship (SAR) studies.

In the context of green chemistry, 4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene has been evaluated for sustainable synthesis routes. Researchers are optimizing catalytic methods to reduce waste and improve yield, addressing the pharmaceutical industry's push for environmentally friendly processes. This aligns with global trends emphasizing ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

From a commercial perspective, the compound's patent landscape reveals its inclusion in several proprietary formulations, particularly in crop protection and veterinary medicine. Its nitroaromatic structure is leveraged to design compounds with herbicidal and fungicidal properties, meeting the agricultural sector's need for next-generation pesticides. Suppliers often highlight its high purity (>98%) and stability under controlled conditions, ensuring reproducibility in industrial applications.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1024144-61-3, ensuring compliance with Good Manufacturing Practices (GMP). The compound's solubility in polar aprotic solvents like DMF and DMSO facilitates its use in high-throughput screening assays, a cornerstone of modern drug discovery pipelines.

Emerging discussions in cheminformatics platforms underscore the compound's relevance in virtual screening and molecular docking studies. Its pharmacophore features are frequently queried in databases like PubChem and ChEMBL, reflecting its utility in hit-to-lead optimization. As AI-driven drug design gains traction, 4-Chloro-2-nitro-1-((4-(2-pyridyl)piperazinyl)sulfonyl)benzene serves as a valuable scaffold for training predictive algorithms.

In summary, CAS No. 1024144-61-3 represents a multifaceted tool for researchers exploring small-molecule therapeutics and agrochemical innovations. Its structural complexity and functional diversity position it at the intersection of medicinal chemistry and material science, with ongoing investigations likely to uncover further applications in niche markets.

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